CID 3125474
CID 3125474
Brand Name:
Vulcanchem
CAS No.:
336175-21-4
VCID:
VC0408068
InChI:
InChI=1S/C22H23NO5S3/c1-11(2)18(24)23-13-10-8-7-9-12(13)14(17(29)22(23,3)4)21-30-15(19(25)27-5)16(31-21)20(26)28-6/h7-11H,1-6H3
SMILES:
CC(C)C(=O)N1C2=CC=CC=C2C(=C3SC(=C(S3)C(=O)OC)C(=O)OC)C(=S)C1(C)C
Molecular Formula:
C22H23NO5S3
Molecular Weight:
477.6g/mol
CID 3125474
CAS No.: 336175-21-4
Main Products
VCID: VC0408068
Molecular Formula: C22H23NO5S3
Molecular Weight: 477.6g/mol
| CAS No. | 336175-21-4 |
|---|---|
| Product Name | CID 3125474 |
| Molecular Formula | C22H23NO5S3 |
| Molecular Weight | 477.6g/mol |
| IUPAC Name | dimethyl 2-[2,2-dimethyl-1-(2-methylpropanoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate |
| Standard InChI | InChI=1S/C22H23NO5S3/c1-11(2)18(24)23-13-10-8-7-9-12(13)14(17(29)22(23,3)4)21-30-15(19(25)27-5)16(31-21)20(26)28-6/h7-11H,1-6H3 |
| Standard InChIKey | XEEKCSCMCXWVAF-UHFFFAOYSA-N |
| SMILES | CC(C)C(=O)N1C2=CC=CC=C2C(=C3SC(=C(S3)C(=O)OC)C(=O)OC)C(=S)C1(C)C |
| Canonical SMILES | CC(C)C(=O)N1C2=CC=CC=C2C(=C3SC(=C(S3)C(=O)OC)C(=O)OC)C(=S)C1(C)C |
| Solubility | 1 [ug/mL] |
| PubChem Compound | 3125474 |
| Last Modified | Nov 11 2021 |
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